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Compound of Interest

Compound Name: T-1095A

Cat. No.: B1681200 Get Quote

Essential Safety and Handling Guide for T-1095A
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of T-1095A,

the active metabolite of the Na+-glucose cotransporter (SGLT) inhibitor T-1095. As a potent

research compound, adherence to strict safety protocols is paramount to ensure personnel

safety and experimental integrity.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for T-1095A is not publicly available.

The following guidance is based on the known pharmacology of SGLT inhibitors and general

best practices for handling potent, non-hazardous research chemicals. Users should always

perform a risk assessment for their specific experimental conditions.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling T-1095A. This includes:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile gloves. Change gloves immediately if contaminated.

Body Protection: A lab coat should be worn and kept buttoned.
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Respiratory Protection: Not generally required for handling small quantities in a well-

ventilated area. If there is a risk of aerosolization or handling larger quantities, a fit-tested

N95 respirator or higher is recommended. All work with the solid compound should be

performed in a chemical fume hood.

Operational Plan
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store T-1095A in a tightly sealed, clearly labeled container. Keep in a cool, dry, and

well-ventilated area away from incompatible materials. Recommended storage is at -20°C for

long-term stability.

Inventory: Maintain an accurate inventory of the compound, including amounts received,

used, and disposed of.

Preparation of Stock Solutions
Location: All weighing and solution preparation should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Weighing: Use a dedicated, calibrated analytical balance. Handle the solid with care to avoid

generating dust.

Solvent Selection: T-1095A is soluble in organic solvents such as dimethyl sulfoxide

(DMSO).

Procedure:

Ensure all necessary equipment (vials, pipettes, solvent) is inside the fume hood.

Carefully weigh the desired amount of T-1095A.

Add the appropriate volume of solvent to the vial.

Cap the vial and vortex or sonicate until the compound is fully dissolved.
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Clearly label the stock solution with the compound name, concentration, solvent, and date

of preparation.

Disposal Plan
All waste containing T-1095A must be treated as chemical waste and disposed of according to

institutional and local regulations.

Solid Waste:

Contaminated consumables (e.g., weigh boats, pipette tips, gloves, paper towels) should

be collected in a dedicated, sealed, and clearly labeled chemical waste bag or container.

Liquid Waste:

Unused stock solutions and experimental media containing T-1095A should be collected

in a labeled, sealed, and appropriate chemical waste container. Do not pour down the

drain.

Decontamination:

Work surfaces and equipment should be decontaminated after use. Wipe surfaces with a

suitable laboratory detergent and then with 70% ethanol.

Quantitative Data Summary
Property Value Source

Chemical Name

3-(benzo[b]furan-5-yl)-2', 6'-

dihydroxy-4'-

methylpropiophenone-2'-O-

beta-D-glucopyranoside

N/A

Molecular Formula C23H24O9 N/A

Molecular Weight 444.43 g/mol N/A

Appearance Solid (assumed) N/A

Solubility Soluble in DMSO N/A
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Mechanism of Action: SGLT2 Inhibition
T-1095A is a potent inhibitor of Sodium-Glucose Cotransporter 2 (SGLT2), a protein primarily

expressed in the proximal convoluted tubules of the kidneys. SGLT2 is responsible for the

reabsorption of the majority of filtered glucose from the urine back into the bloodstream. By

inhibiting SGLT2, T-1095A blocks this reabsorption, leading to increased urinary glucose

excretion and a lowering of blood glucose levels.[1][2]
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Mechanism of Action of T-1095A
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Experimental Workflow: In Vitro SGLT2 Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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